2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine

• IUPAC Name: (6-chloropyridin-3-yl)-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C13H7ClF3NO/c14-11-6-3-9(7-18-11)12(19)8-1-4-10(5-2-8)13(15,16)17/h1-7H
• InChI Key: OORTVOKOCCHFHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CN=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C13H7ClF3NO
• Molecular Weight: 285.65 g/mol

Description

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) and its derivatives, which include 2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine, is generally achieved via two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of 2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine consists of a pyridine ring with a trifluoromethyl group and a benzoyl group attached. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine include a molecular weight of 285.649 g/mol, a density of 1.4±0.1 g/cm3, and a boiling point of 368.2±42.0 °C at 760 mmHg.

Scientific Research Applications

Comprehensive Analysis of 2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine Applications

Synthesis of Agrochemicals: This compound serves as a key intermediate in the synthesis of fluazifop, an herbicide used in agriculture. .

Safety and Hazards

2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The demand for TFMP derivatives, including 2-Chloro-5-(4-trifluoromethylbenzoyl)pyridine, has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.

Synthesis routes and methods

Procedure details

Under an argon gas flow, half of a solution of 4-bromobenzotrifluoride (1.20 g, 5.33 mmol) in THF (6 mL) was added to magnesium (156 mg, 6.41 mmol). The resulting solution was stirred, and further 1,2-dibromoethane (3 drops) was added. Once the reaction began, the balance of the 4-bromobenzotrifluoride in THF solution was added dropwise, and once dropping had finished, the resulting solution was stirred for 30 minutes at 60° C. A solution of 6-chloro-N-methoxy-N-methylnicotinamide (990 mg, 5.36 mmol) in THF (3 mL) was charged into a separate reaction vessel, into which the above reaction solution was added dropwise under an argon gas flow and ice cooling. After dropping had finished, the resulting solution was stirred for 30 minutes at room temperature, and then heated to reflux for 1 hour. The reaction solution was cooled with ice, then aqueous ammonium chloride and water were added. The resulting solution was extracted with ethyl acetate, and washed with brine. The ethyl acetate layer was dried over anhydrous magnesium sulfate, evaporated, and the residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=10:1), to thereby yield 610 mg of the title compound.